![molecular formula C16H13ClO4 B6408171 2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid, 95% CAS No. 1261994-55-1](/img/structure/B6408171.png)
2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid, 95% (also known as CEPBA) is a chemical compound that has a wide range of applications in scientific research. CEPBA is a white solid with a melting point of 132-133°C and a molecular weight of 300.37 g/mol. It is soluble in organic solvents such as methanol and ethanol, and insoluble in water. CEPBA is used in various research fields such as organic synthesis, pharmaceuticals, and materials science.
Mechanism of Action
CEPBA is an organic compound that is used as an intermediate in the synthesis of various compounds. It acts as a nucleophile and undergoes substitution reactions with electrophiles. In the presence of a base, CEPBA reacts with electrophiles such as alkyl halides and acyl halides to form the corresponding substitution products.
Biochemical and Physiological Effects
CEPBA has no known biochemical or physiological effects. It is not known to be toxic or have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
CEPBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available in a variety of forms. It is soluble in organic solvents, which makes it easy to use in a variety of laboratory experiments. Furthermore, CEPBA is a relatively stable compound and can be stored for long periods of time without degradation.
The main limitation of CEPBA is that it is insoluble in water. This makes it difficult to use in aqueous solutions and can limit its use in certain laboratory experiments.
Future Directions
The use of CEPBA in scientific research is expected to increase in the future. Possible future directions for CEPBA include its use in the synthesis of pharmaceuticals, polymers, and catalysts. In addition, CEPBA could be used in the synthesis of new materials for use in a variety of applications. Furthermore, CEPBA could be used in the synthesis of drugs for the treatment of various diseases, such as cancer and Alzheimer's disease. Finally, CEPBA could be used in the synthesis of dyes, pigments, and other materials for use in the food industry.
Synthesis Methods
CEPBA can be synthesized from chlorobenzene and 4-ethoxycarbonylbenzoic acid in two steps. The first step involves the reaction of chlorobenzene with 4-ethoxycarbonylbenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces 2-chloro-5-(4-ethoxycarbonylphenyl)benzoic acid. The second step involves the purification of the product by recrystallization or distillation.
Scientific Research Applications
CEPBA has a wide range of applications in scientific research. It is used in organic synthesis as an intermediate for the preparation of various compounds, such as drugs, dyes, and pigments. It is also used in pharmaceuticals for the synthesis of anti-inflammatory drugs and in materials science for the synthesis of conductive polymers. In addition, CEPBA is used in the synthesis of various polymers and catalysts.
properties
IUPAC Name |
2-chloro-5-(4-ethoxycarbonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)15(18)19/h3-9H,2H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBYDSAVSVVQKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691412 |
Source
|
Record name | 4-Chloro-4'-(ethoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(4-ethoxycarbonylphenyl)benzoic acid | |
CAS RN |
1261994-55-1 |
Source
|
Record name | 4-Chloro-4'-(ethoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.